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Compound of Interest

Compound Name: Penicilloate

Cat. No.: B1172651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analysis of benzylpenicilloate, a primary degradation product of benzylpenicillin (penicillin

G). This document is intended for researchers, scientists, and professionals involved in drug

development and related fields.

Chemical Structure and Properties
Benzylpenicilloate is formed by the hydrolysis of the β-lactam ring of benzylpenicillin. This

reaction can occur under acidic, basic, or enzymatic conditions. The opening of the four-

membered β-lactam ring results in the formation of a dicarboxylic acid derivative of the original

penicillin structure.
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Property Value

IUPAC Name

(2R,4S)-2-[(R)-carboxy-[(2-

phenylacetyl)amino]methyl]-5,5-dimethyl-1,3-

thiazolidine-4-carboxylic acid[1]

Molecular Formula C16H20N2O5S[1]

Molecular Weight 352.4 g/mol [1]
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Caption: Chemical structure of benzylpenicilloate.

Spectroscopic Data
Spectroscopic techniques are crucial for the identification and characterization of

benzylpenicilloate.

While a complete, experimentally verified high-resolution 1H and 13C NMR dataset for

benzylpenicilloate is not readily available in a consolidated format in the reviewed literature,

data for closely related structures and degradation products of penicillin G have been reported.

The following table provides referenced 13C NMR chemical shifts for the dianion of (5R,6R)-

Benzyl-penicilloic acid in D2O.

Table 1: 13C NMR Chemical Shifts of (5R,6R)-Benzyl-penicilloic acid, dianion[2][3]
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Carbon Atom Chemical Shift (ppm)

C2 72.5

C3 68.9

C5 59.8

C6 57.6

Thiazolidine CH3 32.5, 27.9

Phenyl CH2 43.1

Phenyl C=O 175.2

Phenyl C1' 136.2

Phenyl C2'/C6' 130.5

Phenyl C3'/C5' 129.8

Phenyl C4' 128.0

Carboxyl C 178.1, 176.9

Note: Assignments are based on the referenced literature and may require further experimental

verification for benzylpenicilloate under different conditions.

Mass spectrometry is a key technique for confirming the molecular weight and determining the

fragmentation pattern of benzylpenicilloate. The major metabolite of benzylpenicillin has been

identified as penicilloic acid using high-performance liquid chromatographic analysis.[4]

Table 2: Mass Spectrometry Data for Benzylpenicilloate

Parameter Value Reference

Molecular Weight 352.4 g/mol [1]

Monoisotopic Mass 352.1093 g/mol [1]

Major Fragment Ions (m/z) 307, and others [5]
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Note: The fragmentation pattern can vary depending on the ionization technique used.

Experimental Protocols
Detailed methodologies are essential for the reproducible analysis of benzylpenicilloate.

This protocol is adapted from methods described for the analysis of penicillin derivatives.[6][7]

[8][9]

Objective: To separate and quantify benzylpenicillin and its degradation products, including

benzylpenicilloate.

Instrumentation: A standard HPLC system with a UV detector.

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of solvent A (e.g., 0.1% trifluoroacetic acid in water) and solvent B

(e.g., acetonitrile). The specific gradient will depend on the exact separation required.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 220 nm.

Sample Preparation: Samples containing benzylpenicillin are diluted in the mobile phase. For

biological samples, a protein precipitation step (e.g., with acetonitrile) followed by

centrifugation is necessary.

Procedure:

Equilibrate the column with the initial mobile phase composition.

Inject the prepared sample.

Run the gradient elution program.

Monitor the chromatogram for the peaks corresponding to benzylpenicillin and its

degradation products. Retention times should be confirmed with analytical standards.
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Quantify the analytes using a calibration curve prepared from standards of known

concentrations.

Experimental Workflow for HPLC Analysis:

Sample Preparation
(Dilution/Extraction)

HPLC Injection

Chromatographic Separation
(C18 Column, Gradient Elution)

UV Detection
(220 nm)

Data Analysis
(Quantification)

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of benzylpenicillin degradation.

Biological Significance: The Role of
Benzylpenicilloyl in Penicillin Allergy
Benzylpenicilloate itself is not the primary hapten in penicillin allergy. Instead, the reactive

benzylpenicilloyl group, formed from the opening of the β-lactam ring, covalently binds to host

proteins, forming immunogenic conjugates.[10][11][12][13] This process is a key step in

initiating an allergic response.
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The formation of the antigenic determinant involves the reaction of the benzylpenicilloyl moiety

with nucleophilic groups on proteins, primarily the ε-amino groups of lysine residues.[10][12]

In sensitized individuals, the immune system produces IgE antibodies specific to the

benzylpenicilloyl-protein conjugate. Upon re-exposure, the multivalent antigen cross-links IgE

antibodies bound to the surface of mast cells and basophils. This cross-linking triggers a

signaling cascade, leading to the degranulation of these cells and the release of inflammatory

mediators such as histamine, leading to the symptoms of an allergic reaction.[12][14][15]

Signaling Pathway for IgE-Mediated Penicillin Allergy:
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Caption: IgE-mediated allergic reaction to penicillin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172651#chemical-structure-of-benzylpenicilloate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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